Cas no 373-49-9 (Palmitoleic Acid)

Palmitoleic Acid (C16:1, cis-9-hexadecenoic acid) is a monounsaturated omega-7 fatty acid naturally occurring in plant and animal sources, including macadamia oil and marine oils. It serves as a key intermediate in lipid metabolism and exhibits unique biochemical properties, such as modulating insulin sensitivity and lipid synthesis. Its applications span pharmaceuticals, nutraceuticals, and cosmetics, where it is valued for its potential anti-inflammatory and skin-barrier-enhancing effects. With a purity typically exceeding 95%, high-grade Palmitoleic Acid is suitable for research and formulation purposes. Its stability and compatibility with organic solvents make it a versatile compound for studies in metabolic health and dermatology.

Palmitoleic Acid structure

Product Name:Palmitoleic Acid

CAS No:373-49-9

MF:C₁₆H₃₀O₂

MW:254.408205509186

MDL:MFCD00004437

CID:306339

PubChem ID:24899035

Update Time:2025-06-09

Palmitoleic Acid Chemical and Physical Properties

Names and Identifiers

- cis-9-Hexadecenoic Acid
- 9-cis-Hexadecenoic acid
- 9-Hexadecenoic acid,(9Z)-
- PALMITOLEIC ACID
- 16:1n-7
- hexadecenoic acid
- Oleopalmitic acid
- PALM ACID
- PALMITOLEINSAEURE
- Zoomaric acid
- Zoomeric acid
- cis-9-Palmitoleic acid
- (Z)-9-Hexadecenoic acid
- (Z)-Hexadec-9-enoic acid
- 9-Hexadecenoic acid
- 9Z-Hexadecenoic acid
- C16:1
- Fatty Acid 16:1 n-7
- 9-cis-hexadecenoate
- 209B6YPZ4I
- Zoomerate
- palmitoleic-acid
- UNII-209B6YPZ4I
- (Z)-Hexadec-9-enoicacid
- CS-W012589
- 9Z-palmitoleic acid
- PALMITOLEIC ACID (CONSTITUENT OF SAW PALMETTO) [DSC]
- CHEMBL453509
- C08362
- cis-Delta(9)-hexadecenoic acid
- LMFA01030056
- cis-.delta.9-Hexadecenoic acid
- 16:1(N-7)
- NCGC00254852-01
- DB04257
- AC-33786
- CHEBI:28716
- PALMITOLEIC ACID (CONSTITUENT OF SAW PALMETTO)
- NSC-277452
- cis-Palmitoleicacid
- BP-29012
- BDBM50269531
- Hexadecenoate (n-C16:1)
- 9-Hexadecenoate
- Physetoleic acid
- FS-6301
- Palmetoleic acid; Palmetoleic acid (C16:1 cis)
- NSC277452
- (Z)-hexadec-9-enoate
- (Z)-9-hexadecenic acid
- (9Z)-Hexadecenoic acid
- HY-W011873
- Oleopalmitate
- Palmitoleic acid, >=98.5% (GC), liquid
- cis-delta-9-Hexadecenoic acid
- MFCD00004437
- (Z)-9-hexadecenoate
- PALMITOLEIC ACID (C16:1) (CONSTITUENT OF KRILL OIL)
- Q412366
- Palmitolinoleic acid
- DTXCID8021197
- PALMITOLEIC ACID (CONSTITUENT OF SPIRULINA)
- ED9A824A-5CB7-476E-884E-4216DD38386E
- 16:1Delta9
- cis-9-hexadecenoate
- NCGC00248225-01
- NCGC00248225-03
- AI3-36443
- 373-49-9
- 9-Hexadecenoic acid, (9Z)-
- 9-Hexadecenoic acid, (Z)-
- PALMITOLEIC ACID [WHO-DD]
- SCHEMBL33310
- FA(16:1(9Z))
- (Z)-Palmitoleic acid
- FA 16:1
- cis-Palmitoleic acid
- cis-Palmitoleate
- GTPL5547
- bmse000926
- Palmitoleic acid, analytical standard
- S3341
- DTXSID0041197
- Tox21_300950
- NS00015112
- cis-delta-9-Hexadecenoate
- NSC 277452
- PALMITOLEIC ACID (CONSTITUENT OF SPIRULINA) [DSC]
- Hexadecenoate
- (9Z)-hexadec-9-enoic acid
- H0072
- AKOS015843187
- EINECS 206-765-9
- C16:1n7
- CAS-373-49-9
- C16:1n-7
- cis-Delta(9)-hexadecenoate
- 2091-29-4
- (9Z)-hexadecenoate
- zoomarate
- 10030-73-6
- (16:1n7)
- palmitolinoleate
- (Z)-9-Hexadecenoid acid
- BRD-K91356052-001-04-0
- Palmitoleicacid
- DB-371670
- Z)-9-Hexadecen-1-ol; 9-cis-Hexadecenol; cis-9-Hexadecen-1-ol; cis-9-Hexadecenol; cis-?9-Hexadecenol
- D82037
- Palmitoleic Acid
- MDL： MFCD00004437
- Inchi： 1S/C16H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h7-8H,2-6,9-15H2,1H3,(H,17,18)/b8-7-
- InChI Key： SECPZKHBENQXJG-FPLPWBNLSA-N
- SMILES： OC(CCCCCCC/C=C\CCCCCC)=O

Computed Properties

Exact Mass: 254.22500
Monoisotopic Mass: 254.224580195g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 13
Complexity: 209
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 6.4
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Color/Form: Clear liquid
Density: 0.895 g/mL at 20 °C(lit.)
Melting Point: 0.5 °C (lit.)
Boiling Point: 162 °C/0.6 mmHg(lit.)
Flash Point: Fahrenheit: 143.6 ° f
Celsius: 62 ° c
Refractive Index: n20/D 1.457(lit.)
PSA: 37.30000
LogP: 5.32830
Solubility: Poorly soluble in water, easily soluble in alkali solution, soluble in ether, chloroform, ethyl acetate.
Sensitiveness: Sensitive to air, sensitive to heat

Palmitoleic Acid Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：NA 1993 / PGIII
WGK Germany：1
Hazard Category Code： 36/37/38
Safety Instruction： S37/39-S26-S36
Hazardous Material Identification：
Risk Phrases：R36/37/38
Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Palmitoleic Acid Customs Data

HS CODE：2916190090
Customs Data：

China Customs Code:
2916190090

Overview:

2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Palmitoleic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
S e l l e c k ZHONG GUO	S3341-25mg	Palmitoleic acid	373-49-9	99.83%	25mg	¥876.33	2023-09-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P111107-100mg	Palmitoleic Acid	373-49-9		100mg	¥360.90	2023-09-01
Ambeed	A559345-10mg	(Z)-Hexadec-9-enoic acid	373-49-9	98+%	10mg	$7.00	2021-07-07
Ambeed	A559345-50mg	(Z)-Hexadec-9-enoic acid	373-49-9	98+%	50mg	$11.00	2021-07-07
Ambeed	A559345-100mg	(Z)-Hexadec-9-enoic acid	373-49-9	98+%	100mg	$18.00	2021-07-07
Ambeed	A559345-250mg	(Z)-Hexadec-9-enoic acid	373-49-9	98+%	250mg	$13.0	2024-04-19
Ambeed	A559345-1g	(Z)-Hexadec-9-enoic acid	373-49-9	98+%	1g	$30.0	2024-04-19
Ambeed	A559345-5g	(Z)-Hexadec-9-enoic acid	373-49-9	98+%	5g	$120.0	2024-04-19
Ambeed	A559345-25g	(Z)-Hexadec-9-enoic acid	373-49-9	98+%	25g	$480.0	2024-04-19
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T4872-200 mg	Palmitoleic acid	373-49-9	98.00%	200mg	￥1435.00	2022-04-26

Palmitoleic Acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:373-49-9)Palmitoleic Acid(C16:1)

Order Number:LE10091;LE2469578

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:02

Price ($):discuss personally

Email:18501500038@163.com

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Yuguo Jiang,Jiangfan Ma,Yongjun Wei,Yining Liu,Zhihua Zhou,Yongping Huang,Pingping Wang,Xing Yan Green Chem. 2022 24 767
2. Two-stage upgrading of hydrothermal algae biocrude to kerosene-range biofuel

Bingwei Zhao,Zhichao Wang,Ziyu Liu,Xiaoyi Yang Green Chem. 2016 18 5254
3. Trans-palmitoleic acid, a dairy fat biomarker, stimulates insulin secretion and activates G protein-coupled receptors with a different mechanism from the cis isomer

Eliza Korkus,Marcin Szustak,Rafal Madaj,Arkadiusz Chworos,Anna Drzazga,Maria Kozio?kiewicz,Grzegorz D?browski,Sylwester Czaplicki,Iwona Konopka,Edyta Gendaszewska-Darmach Food Funct. 2023 14 6496
4. Metabolomics reveals the physiological response of Pseudomonas putida KT2440 (UWC1) after pharmaceutical exposure

Felicity Currie,David I. Broadhurst,Warwick B. Dunn,Christopher A. Sellick,Royston Goodacre Mol. BioSyst. 2016 12 1367
5. Non-linear surface dilatational rheology as a tool for understanding microstructures of air/water interfaces stabilized by oligofructose fatty acid esters

Silvia E. H. J. van Kempen,Henk A. Schols,Erik van der Linden,Leonard M. C. Sagis Soft Matter 2013 9 9579

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Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:373-49-9)Palmitoleic Acid(C16:1)

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry

Cas no 373-49-9 (Palmitoleic Acid)

Palmitoleic Acid Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Palmitoleic Acid Security Information

Palmitoleic Acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

Palmitoleic Acid Pricemore >>

Palmitoleic Acid Suppliers

Palmitoleic Acid Related Literature

Related Categories

373-49-9 (Palmitoleic Acid) Related Products